Cas no 1891830-40-2 (3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid)

• Product Name: 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid
• CAS No: 1891830-40-2
• MF: C₁₁H₁₅FN₂O₂
• MW: 226.247406244278
• CID: 5872398
• PubChem ID: 117325479
• Update Time: 2025-06-10

3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid
• 1891830-40-2
• 3-amino-2-[2-(dimethylamino)-5-fluorophenyl]propanoic acid
• EN300-1758725

• Inchi： 1S/C11H15FN2O2/c1-14(2)10-4-3-7(12)5-8(10)9(6-13)11(15)16/h3-5,9H,6,13H2,1-2H3,(H,15,16)
• InChI Key： RUWJAKQSBFAELA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(=O)O)CN)N(C)C

Computed Properties

• Exact Mass: 226.11175589g/mol
• Monoisotopic Mass: 226.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid

Introduction to 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid (CAS No. 1891830-40-2)

3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1891830-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising an amino group, a dimethylamino substituent, and a fluorine atom on a phenyl ring, coupled with a propanoic acid side chain, presents a rich scaffold for further chemical manipulation and biological evaluation.

The structural attributes of 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid make it an intriguing candidate for the development of novel therapeutic agents. The presence of both basic (amine and dimethylamine) and acidic (carboxylic acid) functional groups allows for diverse interactions with biological targets, while the fluorine atom can enhance metabolic stability and binding affinity. Such features are increasingly recognized as critical in modern drug design, particularly in the pursuit of compounds with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their demonstrated efficacy in modulating enzyme activity and receptor binding. The fluorine atom, when strategically positioned as in 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid, can influence electronic properties, thereby tuning the compound's interaction with biological systems. This has led to its exploration in various therapeutic contexts, including oncology, immunology, and neurology.

One of the most compelling aspects of 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid is its potential as a building block for more complex molecules. Medicinal chemists often employ such intermediates to construct libraries of compounds for high-throughput screening (HTS). The combination of structural diversity and known bioisosteric relationships makes this compound particularly valuable for de novo drug design. For instance, the dimethylamino group can mimic the positive charge found in many bioactive molecules, while the fluorine atom may serve to improve lipophilicity or reduce metabolic degradation.

The carboxylic acid moiety in 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid also offers opportunities for further derivatization. It can be esterified to enhance solubility or coupled with amine-reactive groups to form peptidomimetics or other bioconjugates. These modifications are essential for optimizing pharmacological properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have further enhanced the utility of 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid as a scaffold. Molecular modeling studies have demonstrated that its structural framework can effectively engage with various protein targets, including kinases and transcription factors implicated in disease pathways. By leveraging these insights, researchers have been able to design analogs with enhanced potency and selectivity.

In clinical research settings, derivatives of 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid have shown promise in preclinical models. For example, modifications aimed at improving oral bioavailability have led to compounds that exhibit favorable pharmacokinetic profiles in animal studies. These findings underscore the compound's potential as a lead molecule for further development into clinical candidates.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The ability of fluorine to modulate molecular interactions has been exploited in numerous successful drugs, including antiviral agents and anticancer therapies. 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid, with its unique combination of substituents, aligns well with this trend and represents a valuable asset in the pharmaceutical arsenal.

Future directions for research on 3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid may include exploring its role as an intermediate in synthetic pathways for complex drug candidates. Additionally, investigating its interactions with understudied biological targets could uncover novel therapeutic applications. As computational methods continue to evolve, the ability to predict and optimize properties such as binding affinity and metabolic stability will only improve, further enhancing the value of this compound.

In summary,3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid (CAS No. 1891830-40-2) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features enable diverse chemical modifications and biological evaluations, making it a promising scaffold for developing next-generation therapeutics. With ongoing advancements in drug discovery technologies,3-amino-2-2-(dimethylamino)-5-fluorophenylpropanoic acid is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.